Cas no 2287339-65-3 (6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile)

6-Fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile is a fluorinated benzotriazole derivative with a methanesulfonylethyl substituent and a nitrile functional group. Its unique structure confers high reactivity and selectivity, making it valuable in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and binding affinity, while the nitrile group offers versatility for further functionalization. The methanesulfonylethyl moiety improves solubility and pharmacokinetic properties. This compound is particularly useful as an intermediate in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined chemical properties ensure consistent performance in complex synthetic pathways. Proper handling and storage under inert conditions are recommended to maintain stability.
6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile structure
2287339-65-3 structure
Product Name:6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile
CAS No:2287339-65-3
MF:C10H9FN4O2S
MW:268.267463445663
CID:6438897
PubChem ID:165738403
Update Time:2025-10-21

6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile
    • 2287339-65-3
    • EN300-6749642
    • Inchi: 1S/C10H9FN4O2S/c1-18(16,17)5-4-15-10-7(6-12)8(11)2-3-9(10)13-14-15/h2-3H,4-5H2,1H3
    • InChI Key: QZVSENVBBKVXJC-UHFFFAOYSA-N
    • SMILES: S(C)(CCN1C2C(C#N)=C(C=CC=2N=N1)F)(=O)=O

Computed Properties

  • Exact Mass: 268.04302488g/mol
  • Monoisotopic Mass: 268.04302488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 97Ų

6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile Pricemore >>

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6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile Related Literature

Additional information on 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile

Comprehensive Guide to 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287339-65-3)

6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287339-65-3) is a specialized benzotriazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and carbonitrile functional groups, has garnered attention for its potential in drug discovery and material science. Below, we explore its properties, synthesis, applications, and market trends.

The molecular structure of 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile includes a benzotriazole core, which is known for its stability and versatility in chemical reactions. The addition of a methanesulfonylethyl group enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its fluoro substitution, which can improve bioavailability and metabolic stability in drug candidates.

In recent years, the demand for benzotriazole derivatives like 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile has surged due to their role in developing kinase inhibitors and anticancer agents. This compound's carbonitrile moiety is also pivotal in constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. Its CAS No. 2287339-65-3 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most common questions about 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile is its synthetic route. Typically, it is prepared through a multi-step process involving fluorination of the benzotriazole precursor, followed by alkylation with methanesulfonylethyl groups. The final carbonitrile introduction is achieved via cyanation reactions, often using palladium or copper catalysts. Researchers are optimizing these methods to improve yield and scalability.

The applications of 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile extend beyond pharmaceuticals. It is also explored in agrochemicals for designing novel pesticides and herbicides. Its fluoro and benzotriazole components contribute to its efficacy in targeting specific enzymes in pests. Additionally, its stability under various environmental conditions makes it a candidate for material science applications, such as UV stabilizers and corrosion inhibitors.

Market trends indicate a rising interest in 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile, driven by the expanding pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios. Its CAS No. 2287339-65-3 is often associated with high-purity standards, ensuring compliance with regulatory requirements for preclinical studies.

For researchers seeking 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile, it is essential to consider suppliers with robust quality control measures. Analytical techniques like HPLC and NMR are critical for verifying purity and structural integrity. Storage recommendations typically include keeping the compound in a cool, dry environment to prevent degradation.

In summary, 6-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287339-65-3) is a multifaceted compound with promising applications in drug discovery, agrochemicals, and material science. Its unique structural features, including the fluoro and carbonitrile groups, make it a valuable tool for chemists and researchers. As the demand for innovative chemical entities grows, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.

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